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Compound of Interest

Compound Name:
4-trans-Propyl-4-trans-vinyl-(1,1-

bicylohexyl)

Cat. No.: B051405 Get Quote

Safe Disposal of 4-trans-Propyl-4-trans-vinyl-
(1,1-bicylohexyl)
For Immediate Reference: Proper disposal of 4-trans-Propyl-4-trans-vinyl-(1,1-bicylohexyl)
is crucial due to its potential health hazards. This substance should be treated as hazardous

chemical waste and disposed of through a licensed chemical destruction facility, typically via

controlled incineration.[1] Under no circumstances should this chemical be disposed of down

the drain or in regular trash.[2][3]

This guide provides detailed procedures for the safe handling and disposal of 4-trans-Propyl-
4-trans-vinyl-(1,1-bicylohexyl) (CAS No. 116020-44-1) in a laboratory setting, ensuring the

safety of personnel and compliance with environmental regulations.

Hazard Identification and Safety Precautions
Before handling, it is essential to be aware of the hazards associated with this compound.

GHS Hazard Classifications:

Skin Irritation: Causes skin irritation.[1]

Reproductive Toxicity: May damage fertility or the unborn child.[1]
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Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this

chemical:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Segregation and Waste Collection
Proper segregation of chemical waste is a critical first step in the disposal process.

Waste Stream: This compound is a non-halogenated organic solid/liquid. It must be collected

in a designated waste container for this category.[4][5]

Container Requirements:

Use a chemically compatible container, clearly labeled as "Hazardous Waste." The original

product container is often a suitable choice.[3][6]

The container must have a tightly sealing lid to prevent the release of vapors.[4][6]

Ensure the container is in good condition and free from leaks or external contamination.[3]

Labeling:

The waste container must be clearly labeled with the full chemical name: "Waste 4-trans-
Propyl-4-trans-vinyl-(1,1-bicylohexyl)".[7][8]

If mixed with other non-halogenated organic waste, list all components and their

approximate percentages.[5][7]

The label should also include the hazard pictograms for skin irritation and health hazard.

Step-by-Step Disposal Protocol
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The following protocol outlines the standard procedure for preparing this chemical for disposal

by your institution's Environmental Health & Safety (EHS) department or a licensed waste

contractor.

Experimental Protocol: Waste Accumulation and Storage

Designate a Satellite Accumulation Area (SAA): Establish a designated SAA within the

laboratory, at or near the point of waste generation. This area must be under the control of

laboratory personnel.[6][7]

Prepare the Waste Container:

Select a clean, dry, and appropriate waste container as described in Section 2.

Affix a "Hazardous Waste" label to the container before adding any waste.[4]

Transferring Waste:

Carefully transfer the waste 4-trans-Propyl-4-trans-vinyl-(1,1-bicylohexyl) into the

prepared container using a funnel or other means to avoid spillage.

If the chemical is in a solid form, use a dedicated scoop or spatula.

For solutions, pour carefully to avoid splashing.

Secure the Container: Tightly cap the container immediately after adding waste. Containers

must remain closed at all times except when actively adding waste.[4][6]

Storage in SAA:

Place the sealed container in your designated SAA.

Ensure it is stored separately from incompatible waste streams such as acids, bases, and

oxidizers.[7][8]

Requesting Disposal:
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Once the container is full, or if waste generation is complete, arrange for a pickup from

your institution's EHS or hazardous waste management service.[6]

Do not exceed the accumulation time limits (typically up to one year for partially filled

containers) or volume limits (up to 55 gallons) for your SAA.[6][7]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill. Do not use combustible materials like paper towels to absorb large quantities.

Collect: Carefully scoop the absorbed material and spilled substance into a designated

hazardous waste container. Use non-sparking tools if the substance is in a flammable

solvent.[1]

Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

Data Summary
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Parameter Information Source

Chemical Name
4-trans-Propyl-4-trans-vinyl-

(1,1-bicylohexyl)
N/A

CAS Number 116020-44-1 [1]

Waste Category Non-Halogenated Organic [4][5]

Primary Hazards
Skin Irritant, Reproductive

Toxin
[1]

Recommended Disposal
Licensed Chemical Destruction

/ Controlled Incineration
[1]

Incompatible Wastes Acids, Bases, Oxidizing Agents [7][8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
trans-Propyl-4-trans-vinyl-(1,1-bicylohexyl).
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Start: Waste Generated
(4-trans-Propyl-4-trans-vinyl-(1,1-bicylohexyl))

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Select Labeled, Compatible
'Non-Halogenated Organic Waste' Container

Step 3: Transfer Waste to Container
in a Ventilated Area (Fume Hood)

Step 4: Securely Seal Container

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Is Container Full or
Waste Generation Complete?

No, Continue Accumulating

Step 6: Arrange for Waste Pickup
by EHS / Licensed Contractor

Yes

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-trans-Propyl-4-trans-vinyl-(1,1-bicylohexyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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